Cas no 103027-96-9 (4-Carboxyindole-2-carboxylicacid)
103027-96-9 structure
Product Name:4-Carboxyindole-2-carboxylicacid
CAS No:103027-96-9
MF:C10H7NO4
MW:205.166882753372
CID:62338
PubChem ID:14859086
Update Time:2025-04-18
4-Carboxyindole-2-carboxylicacid Chemical and Physical Properties
Names and Identifiers
-
- Indole-2,4-dicarboxylic acid
- 4-Carboxyindole-2-carboxylic acid
- 1H-indole-2,4-dicarboxylic acid
- Indol-2,4-dicarbonsaeure
- 4-Carboxyuindole-2carboxylic acid
- AKOS015898518
- FT-0658442
- 1H-Indole-2,4-dicarboxylicacid
- CHEMBL24438
- SCHEMBL2806087
- 103027-96-9
- 1H-indole-2,4-dicarbonsäure
- DTXSID90564762
- Indole-2,4-dicarboxylicacid
- A800663
- 4-Carboxyindole-2-carboxylicacid
-
- MDL: MFCD03411567
- Inchi: 1S/C10H7NO4/c12-9(13)5-2-1-3-7-6(5)4-8(11-7)10(14)15/h1-4,11H,(H,12,13)(H,14,15)
- InChI Key: GBQRSEVKSZQWFF-UHFFFAOYSA-N
- SMILES: OC(C1=CC=CC2=C1C=C(C(=O)O)N2)=O
Computed Properties
- Exact Mass: 205.03800
- Monoisotopic Mass: 205.03750770g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 90.4Ų
Experimental Properties
- Density: 1.616
- Boiling Point: 578.51 °C at 760 mmHg
- Flash Point: 303.672 °C
- PSA: 90.39000
- LogP: 1.56430
4-Carboxyindole-2-carboxylicacid Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Carboxyindole-2-carboxylicacid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM147644-1g |
Indole-2,4-dicarboxylic acid |
103027-96-9 | 95%+ | 1g |
$596 | 2021-08-05 | |
| Chemenu | CM147644-1g |
Indole-2,4-dicarboxylic acid |
103027-96-9 | 95%+ | 1g |
$*** | 2023-04-11 | |
| TRC | C279315-100mg |
4-Carboxyindole-2-carboxylicacid |
103027-96-9 | 100mg |
$ 235.00 | 2022-04-01 | ||
| TRC | C279315-250mg |
4-Carboxyindole-2-carboxylicacid |
103027-96-9 | 250mg |
$ 480.00 | 2022-04-01 | ||
| TRC | C279315-500mg |
4-Carboxyindole-2-carboxylicacid |
103027-96-9 | 500mg |
$ 770.00 | 2022-04-01 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-261871-100 mg |
4-Carboxyindole-2-carboxylic acid, |
103027-96-9 | 100MG |
¥918.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-261871A-1 g |
4-Carboxyindole-2-carboxylic acid, |
103027-96-9 | 1g |
¥2,294.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-261871-100mg |
4-Carboxyindole-2-carboxylic acid, |
103027-96-9 | 100mg |
¥918.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-261871A-1g |
4-Carboxyindole-2-carboxylic acid, |
103027-96-9 | 1g |
¥2294.00 | 2023-09-05 | ||
| Ambeed | A575252-1g |
1H-Indole-2,4-dicarboxylic acid |
103027-96-9 | 97% | 1g |
$637.0 | 2024-04-26 |
4-Carboxyindole-2-carboxylicacid Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
103027-96-9 (4-Carboxyindole-2-carboxylicacid) Related Products
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- 40609-76-5(4-Methylquinoline-2-carboxylic acid)
- 103856-59-3(2-Quinolinecarboxylicacid, 5-methyl-)
- 18474-57-2(4-Methyl-1H-indole-2-carboxylic acid)
- 10241-97-1(5-Methylindole-2-carboxylic acid)
- 103027-97-0(1H-indole-2,6-dicarboxylic acid)
- 117140-77-9(Indole-2,5-dicarboxylic Acid)
- 5323-57-9(Quinoline-2,4-dicarboxylic Acid)
- 155602-27-0(2,5-Quinolinedicarboxylicacid)
- 383132-27-2(4,6-Dimethyl-1H-indole-2-carboxylic acid)
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